(1RS,2RS)-2-(3-Trifluoromethyl-phenyl)-cyclopropanecarboxylic acid ethyl ester

• Molecular Formula: C13H13F3O2
• Molecular Weight: 258.24 g/mol
• SMILES: CCOC(=O)C1CC1C2=CC(=CC=C2)C(F)(F)F
• InChI: InChI=1S/C13H13F3O2/c1-2-18-12(17)11-7-10(11)8-4-3-5-9(6-8)13(14,15)16/h3-6,10-11H,2,7H2,1H3/t10-,11+/m1/s1
• InChIKey: KNSMQNROMFPXHH-MNOVXSKESA-N

Researchers requiring a conformationally rigid fluorinated fragment often face regioisomeric impurity and undefined stereochemistry. This compound resolves that: the trans-cyclopropane scaffold provides a pre-organized geometry with a fixed dihedral angle, while the meta-CF₃ substituent ensures a distinct dipole moment and ¹⁹F NMR handle for binding assays. - Purity: 95% (HPLC), with batch-specific COA available. - Application: Suited as a building block for kinase/GPCR probes or as an ethyl ester prodrug intermediate. - Packaging: Custom sizing from mg to kg; shipped ambient globally for R&D use.

(1RS,2RS)-2-(3-Trifluoromethyl-phenyl)-cyclopropanecarboxylic acid ethyl ester: Procurement Profile

The compound (1RS,2RS)-2-(3-Trifluoromethyl-phenyl)-cyclopropanecarboxylic acid ethyl ester (CAS 114095-57-7), also designated trans-ethyl (1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate, is a trans-1,2-disubstituted cyclopropane carboxylic acid ester with a meta-trifluoromethylphenyl substituent [1]. It belongs to the class of arylcyclopropane carboxylate esters, a scaffold valued for conformational rigidity and defined vectorial presentation of substituents [2]. The compound features a molecular formula of C₁₃H₁₃F₃O₂, a molecular weight of 258.24 g/mol, and a computed XLogP3-AA of 3.2 [1]. The trans-geometry and the electron-withdrawing meta-CF₃-phenyl group impart distinct stereoelectronic properties that differentiate it from para, ortho, and non-fluorinated analogs [1][3].

• [1] PubChem Compound Summary, CID 90219993, Ethyl trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylate, National Center for Biotechnology Information (2026). View Source
• [2] Ahunovych V, Klipkov AA, Bugera M, Tarasenko K, Trofymchuk S, Stanko O, Boretskyi A, Zheludenko M, Sadkova IV, Mykhailiuk PK. General and Scalable Approach to Trifluoromethyl-Substituted Cyclopropanes. The Journal of Organic Chemistry, 2023, 88(6), 3859-3870. View Source
• [3] Kusuyama Y, Ikeda Y. 13C NMR Spectroscopy. Substituent Effects in the Ethyl trans-2-Substituted Cyclopropanecarboxylates. Bulletin of the Chemical Society of Japan, 1977, 50(7), 1784-1787. View Source

Why Generic Substitution of (1RS,2RS)-2-(3-Trifluoromethyl-phenyl)-cyclopropanecarboxylic acid ethyl ester Fails

Generic substitution among arylcyclopropane carboxylate esters is scientifically unsound because the regiochemical placement of the trifluoromethyl group on the phenyl ring and the trans-cyclopropane geometry critically dictate dipole moment, target recognition, and metabolic handling, even when global lipophilicity (computed XLogP3-AA = 3.2) appears identical across ortho, meta, and para isomers [1]. The meta-CF₃ position offers a distinct electronic topology with a dipole moment vector that differs fundamentally from the para and ortho isomers, which has been shown in analogous systems to influence cytochrome P450 binding orientation and regioselectivity of oxidative metabolism [2]. Furthermore, the ethyl ester is not functionally interchangeable with the free carboxylic acid (CAS 243665-18-1) due to altered membrane permeability and prodrug potential, nor with non-fluorinated analogs that lack the metabolic stabilization conferred by the -CF₃ group [1][3]. Purity variability (95–98%) across commercial sources introduces an additional procurement parameter that demands batch-specific specification .

• [1] PubChem Computed Properties: XLogP3-AA = 3.2 for CID 90219993 (meta), CID 97823690 (ortho), CID 12997260 (para). View Source
• [2] A Substituted Hypersensitive Radical Probe for Enzyme-Catalyzed Hydroxylations: Synthesis of Racemic and Enantiomerically Enriched Forms and Application in a Cytochrome P450-Catalyzed Oxidation, Journal of the American Chemical Society, 1997. View Source
• [3] Ahunovych V et al., J. Org. Chem. 2023, 88(6), 3859-3870. View Source

Quantitative Comparative Evidence for (1RS,2RS)-2-(3-Trifluoromethyl-phenyl)-cyclopropanecarboxylic acid ethyl ester

Meta-CF₃ Regiochemistry: Dipole Moment and Electrostatic Potential Differences

The target compound presents the CF₃ group at the meta position of the phenyl ring, yielding a computed molecular dipole moment vector distinct from the ortho (CAS 2241138-40-7) and para (CAS 1977-60-2) isomers. While all three regioisomers share identical molecular weight (258.24 Da) and computed XLogP3-AA (3.2), the electrostatic potential surface and HOMO/LUMO distribution diverge due to the differing through-bond and through-space electronic effects at the 1,3-substitution pattern [1]. In the Journal of Organic Chemistry (2023) synthesis study, trans-aryl-CF3-cyclopropane diastereomers were resolved by GC and HPLC, with retention time shifts of ΔtR = 0.3–1.2 min across regioisomeric pairs under standardized RP-HPLC conditions (C18, ACN/H2O gradient), confirming differential molecular recognition [2].

Evidence Dimension	Regiochemical identity: dipole moment and chromatographic retention
Target Compound Data	meta-CF₃-phenyl; C13H13F3O2; MW 258.24; XLogP3-AA 3.2
Comparator Or Baseline	ortho-CF₃-phenyl (CAS 2241138-40-7): MW 258.24, XLogP3-AA 3.2; para-CF₃-phenyl (CAS 1977-60-2): MW 258.24, XLogP3-AA 3.2
Quantified Difference	ΔMW = 0 Da; ΔXLogP3-AA = 0; ΔtR (RP-HPLC) = 0.3–1.2 min (observed for analogous CF₃-cyclopropane regioisomers)
Conditions	RP-HPLC: C18 column, acetonitrile/water gradient; molecular properties computed via XLogP3-AA 3.0 (PubChem)

Why This Matters

Identical computed logP masks real differences in molecular recognition (HPLC retention, target binding), making regioisomeric purity a critical quality attribute for reproducible SAR.

• [1] PubChem Compound Summaries for CID 90219993 (meta), CID 97823690 (ortho), CID 12997260 (para). View Source
• [2] Ahunovych V et al., General and Scalable Approach to Trifluoromethyl-Substituted Cyclopropanes, J. Org. Chem. 2023, 88(6), 3859-3870. View Source

Ethyl Ester Prodrug: Permeability Advantage Over Carboxylic Acid

The ethyl ester of the target compound (logD ~3.2) exhibits approximately 2–3 log-unit higher lipophilicity than the corresponding carboxylic acid (CAS 243665-18-1, C₁₁H₉F₃O₂, MW 230.18, XLogP3-AA ~2.3), based on the difference of the ethyl ester group contribution (~0.9 log units per methylene extension) [1]. In the broader trifluoromethylcyclopropane chemical space, deoxyfluorination of cyclopropane carboxylic acids to CF₃-cyclopropanes was demonstrated on a multigram scale, validating the acid-to-ester interconversion route [2]. The ethyl ester serves as a common protected prodrug form, masking the ionizable acid to enhance passive membrane permeability; the free acid is the bioactive species for target engagement requiring a carboxylic acid pharmacophore.

Evidence Dimension	Lipophilicity (XLogP3-AA) and MW as predictors of passive permeability
Target Compound Data	XLogP3-AA = 3.2, MW = 258.24, hydrogen bond donors = 0
Comparator Or Baseline	trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic acid (CAS 243665-18-1): XLogP3-AA ~2.3, MW = 230.18, hydrogen bond donors = 1
Quantified Difference	ΔXLogP3-AA ≈ +0.9; ΔMW = +28.06 Da; ΔHBD = -1
Conditions	Computed via PubChem XLogP3-AA 3.0; hydrogen bond donor count via Cactvs

Why This Matters

The ethyl ester is appropriate for cell-based assays and permeability screening; the acid form should be used for biochemical target engagement studies; selecting the wrong form invalidates assay interpretation.

• [1] PubChem Compound Summary, CID 90219993 (ethyl ester) and CID for 243665-18-1 (acid). View Source
• [2] Ahunovych V et al., J. Org. Chem. 2023, 88(6), 3859-3870. View Source

CF₃ Incorporation: Enhanced Metabolic Stability

The trifluoromethyl group is a recognized tert-butyl bioisostere that introduces high electronegativity, increased lipophilicity, and resistance to oxidative metabolism [1][2]. In a cytochrome P450 radical probe study employing trans-1-methyl-2-(4-(trifluoromethyl)phenyl)cyclopropane, the CF₃-phenyl moiety directed CYP-catalyzed hydroxylation to the methyl group rather than the ring, demonstrating that the -CF₃ group blocks aromatic oxidation pathways that would otherwise metabolize the non-fluorinated phenyl analog [3]. This class-level finding is extrapolated to the target meta-CF₃-phenyl cyclopropane: the –CF₃ substituent is expected to reduce hepatic intrinsic clearance relative to the unsubstituted phenyl analog (CAS 946-39-4, ethyl trans-2-phenylcyclopropanecarboxylate, MW 190.24, XLogP3-AA ~2.5), for which oxidative metabolism of the phenyl ring is a primary clearance route.

Evidence Dimension	Metabolic stability: predicted reduction in CYP-mediated aromatic oxidation
Target Compound Data	meta-CF₃-phenyl cyclopropane ethyl ester; XLogP3-AA 3.2, expected metabolic block at CF₃-substituted position
Comparator Or Baseline	Ethyl trans-2-phenylcyclopropanecarboxylate (CAS 946-39-4): XLogP3-AA ~2.5, MW 190.24, unsubstituted phenyl ring fully accessible to CYP oxidation
Quantified Difference	Qualitative: CF₃ blocks ring oxidation; quantitative metabolic stability data (e.g., microsomal t½, Clint) for this specific compound are not publicly available
Conditions	Inference from CYP hydroxylation probe study with trans-1-methyl-2-(4-(trifluoromethyl)phenyl)cyclopropane

Why This Matters

The -CF₃ group is expected to confer a longer metabolic half-life compared to non-fluorinated phenylcyclopropanes, reducing the risk of rapid clearance in in vivo models and improving assay reproducibility.

• [1] Access to novel amino trifluoromethyl cyclopropane carboxylic acid derivatives, Tetrahedron, 2013. View Source
• [2] Ahunovych V et al., J. Org. Chem. 2023, 88(6), 3859-3870. View Source
• [3] A Substituted Hypersensitive Radical Probe for Enzyme-Catalyzed Hydroxylations, J. Am. Chem. Soc., 1997. View Source

Trans-Cyclopropane: Conformational Constraint vs. Flexible Linkers

The trans-1,2-disubstituted cyclopropane ring of the target compound enforces a fixed dihedral angle of approximately 140–150° between the ethyl ester and the 3-CF₃-phenyl group, in contrast to flexible ethylene-bridged analogs that sample multiple conformations [1]. ¹³C NMR chemical shift analysis of ethyl trans-2-substituted cyclopropanecarboxylates demonstrated linear correlation between the ethyl methylene carbon shift and the Hammett σm constant, confirming that electronic substituent effects are transmitted through the rigid cyclopropane framework in a quantifiable manner [2]. This conformational pre-organization reduces the entropic penalty upon target binding, with cyclopropanecarbonyl derivatives shown to be 14–15 fold more potent than isopropylcarbonyl analogs in dihydroorotate dehydrogenase (DHODH) and 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibition [3]. Although DHODH/HPPD data are from distinct chemotypes, the rotational restriction principle is directly transferable to the target compound.

Evidence Dimension	Conformational pre-organization and entropic benefit in binding
Target Compound Data	trans-1,2-disubstituted cyclopropane ring; fixed dihedral angle ~145° between substituents
Comparator Or Baseline	Flexible ethylene linker (e.g., ethyl 3-(3-CF₃-phenyl)propanoate) or freely rotating single bond; isopropylcarbonyl analogs
Quantified Difference	Cyclopropanecarbonyl derivatives: 14× (DHODH) and 15× (HPPD) more potent than corresponding isopropylcarbonyl analogs [Bioorg. Med. Chem. Lett.]
Conditions	In vitro enzyme inhibition assays; NMR (CDCl₃, ¹³C); note that potency ratios are from related chemotypes, not the target compound itself

Why This Matters

The trans-cyclopropane scaffold locks the pharmacophoric elements in a defined geometry, reducing off-target interactions arising from conformational flexibility and increasing the likelihood of reproducible structure-activity relationships.

• [1] PubChem 3D conformer analysis: CID 90219993, trans-ethyl (1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylate. View Source
• [2] Kusuyama Y, Ikeda Y. 13C NMR Spectroscopy. Substituent Effects in the Ethyl trans-2-Substituted Cyclopropanecarboxylates, Bull. Chem. Soc. Jpn., 1977, 50(7), 1784-1787. View Source
• [3] Bioorganic & Medicinal Chemistry Letters. Two cyclopropanecarbonyl derivatives found to be 15 and 14 times more potent than isopropylcarbonyl analogs as DHODH and HPPD inhibitors. View Source

Research and Industrial Use Cases for (1RS,2RS)-2-(3-Trifluoromethyl-phenyl)-cyclopropanecarboxylic acid ethyl ester

Fluorinated, Conformationally Biased Building Block for Fragment-Based Drug Discovery

The compound is suited as a fluorinated fragment or building block for fragment-based lead generation (FBLG), where the trans-cyclopropane ring provides a pre-organized scaffold with a fixed exit vector, and the meta-CF₃ group enhances the fragment's detectability by ¹⁹F NMR and its metabolic stability [1][2]. The CF₃ serves as both a lipophilic pharmacophore and a ¹⁹F NMR handle for binding assays [1].

Kinase/GPCR Probe Compounds with Defined Topology

The defined trans-geometry and fixed dihedral angle of the target compound make it appropriate for constructing kinase or GPCR-targeted probe molecules where the spatial relationship between the ester and the aryl substituent must be precisely controlled. The meta-CF₃ substitution creates a unique electrostatic signature distinct from para and ortho regioisomers, which may be exploited to probe the topology of hydrophobic pockets [1][3].

Ester Prodrug for Permeability-Limited Carboxylic Acid Bioisosteres

The ethyl ester form is the preferred procurement entity when the compound is intended as a prodrug for a carboxylic acid pharmacophore, as the increased lipophilicity (XLogP3-AA 3.2 vs. ~2.3 for the free acid) improves passive membrane permeability in cell-based assays [1]. The acid form (CAS 243665-18-1) should be procured separately for biochemical target engagement studies.

Agrochemical Intermediate: Balanced Lipophilicity and Metabolic Stability

Cyclopropane carboxylic acid esters are used as intermediates in pyrethroid and other agrochemical synthesis [4]. The meta-CF₃-phenyl substituent on the target compound offers a balance of lipophilicity (XLogP3-AA 3.2) and metabolic resistance that is advantageous for developing crop protection agents with targeted environmental persistence profiles [1][2].

• [1] PubChem Compound Summary, CID 90219993. View Source
• [2] Ahunovych V et al., J. Org. Chem. 2023, 88(6), 3859-3870. View Source
• [3] Kusuyama Y, Ikeda Y. 13C NMR Substituent Effects in Ethyl trans-2-Substituted Cyclopropanecarboxylates, Bull. Chem. Soc. Jpn. 1977. View Source
• [4] WO 1994/27947 A1, Phenylcyclopropane compounds and their use as cAMP and TNF inhibitors. View Source